Cas no 35841-68-0 (S-[2-(dibutylamino)-2-oxoethyl] O,O-diethyl phosphorothioate)

• Product Name: S-[2-(dibutylamino)-2-oxoethyl] O,O-diethyl phosphorothioate
• CAS No: 35841-68-0
• MF: C₁₄H₃₀NO₄PS
• MW: 339.431064128876
• CID: 1472569
• PubChem ID: 215553
• Update Time: 2025-04-20

S-[2-(dibutylamino)-2-oxoethyl] O,O-diethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• S-[2-(dibutylamino)-2-oxoethyl] O,O-diethyl phosphorothioate
• 35841-68-0
• DTXSID60957248
• BRN 2286929
• Phosphorothioic acid, S-(2-(dibutylamino)-2-oxoethyl) O,O-diethyl ester
• O,O-Diethyl S-(N,N-di-n-butylcarbamoylmethyl) phosphorothiolate

• Inchi： 1S/C14H30NO4PS/c1-5-9-11-15(12-10-6-2)14(16)13-21-20(17,18-7-3)19-8-4/h5-13H2,1-4H3
• InChI Key： HAECVHNQJMZILX-UHFFFAOYSA-N
• SMILES： S(CC(N(CCCC)CCCC)=O)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 339.1635
• Monoisotopic Mass: 339.16331661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 55.84